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Application Note: Synthesis of Wilkinson's Catalyst
Introduction

Wilkinson's catalyst, with the chemical formula [RhCl(PPh₃)₃], is a coordination complex of

rhodium, formally known as chlorotris(triphenylphosphine)rhodium(I).[1][2][3][4] It presents as a

red-brown crystalline solid and is renowned for its application as a homogeneous catalyst in the

hydrogenation of alkenes.[1][4][5] Discovered by Sir Geoffrey Wilkinson, this catalyst was a

landmark in organometallic chemistry, enabling efficient hydrogenation of unsaturated

compounds at ambient temperature and pressure.[6] The catalyst's utility lies in its ability to

selectively reduce carbon-carbon double and triple bonds without affecting other functional

groups like carbonyls, nitriles, or nitro groups.[4] Its structure is a slightly distorted square

planar, 16-electron complex, which makes it coordinatively unsaturated and thus highly reactive

towards substrates like H₂ and alkenes.[1][5]

Reaction Mechanism

The synthesis of Wilkinson's catalyst is typically achieved by the reaction of rhodium(III)

chloride hydrate with an excess of triphenylphosphine in refluxing ethanol.[1][7][8] In this

reaction, triphenylphosphine serves a dual role: it acts as a ligand coordinating to the rhodium

center and as a reducing agent.[1] One equivalent of triphenylphosphine reduces Rh(III) to

Rh(I), becoming oxidized to triphenylphosphine oxide (OPPh₃) in the process, while three other

equivalents bind to the metal center.[1]
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The overall balanced chemical equation for the synthesis is: RhCl₃(H₂O)₃ + 4 PPh₃ →

RhCl(PPh₃)₃ + OPPh₃ + 2 HCl + 2 H₂O[1][6]

Experimental Protocols
Protocol 1: General Laboratory Scale Synthesis

This protocol is adapted from established laboratory procedures for synthesizing Wilkinson's

Catalyst.[9][10]

Materials and Equipment:

Rhodium(III) chloride trihydrate (RhCl₃·3H₂O)

Triphenylphosphine (PPh₃), freshly crystallized from ethanol

Absolute Ethanol (EtOH)

Diethyl ether

Round-bottom flask with reflux condenser

Magnetic stirrer and heat source (heating mantle)

Buchner or Hirsch funnel and filter flask

Nitrogen or Argon gas inlet

Standard laboratory glassware

Procedure:

Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Ensure the setup is flushed with an inert gas like nitrogen or argon.

Reagent Preparation: In the flask, place 20 mL of absolute ethanol and heat it to just below

its boiling point.[9]
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Addition of Triphenylphosphine: Add a six-fold excess of triphenylphosphine (approx. 600

mg) to the hot ethanol and stir until it is completely dissolved.[9]

Addition of Rhodium Salt: Add rhodium(III) chloride trihydrate (approx. 100 mg) to the

solution.[9]

Reflux: Allow the mixture to reflux with continuous stirring. The solution will turn from yellow

to a deep red-brown as the burgundy-colored crystalline product precipitates. A reflux time of

20-30 minutes is typically sufficient.[6][9]

Isolation: While still hot, filter the mixture through a Hirsch or Buchner funnel to collect the

crystals.[9][10]

Washing: Wash the collected crystals with three small portions of hot ethanol, followed by

three small portions of diethyl ether to remove any soluble impurities.[9]

Drying: Dry the final product on the filter by applying continuous suction. For complete

dryness, the crystals can be placed in a vacuum desiccator.

Workflow Diagram
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Caption: Experimental workflow for the synthesis of Wilkinson's catalyst.
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Data Summary
Table 1: Reactant and Product Properties

Compound Formula
Molar Mass (
g/mol )

Role Appearance

Rhodium(III)

Chloride

Trihydrate

RhCl₃·3H₂O 263.32 Rhodium Source
Reddish-brown

powder

Triphenylphosphi

ne
PPh₃ 262.29

Ligand &

Reducing Agent
White solid

Wilkinson's

Catalyst
RhCl(PPh₃)₃ 925.22[2][3] Product/Catalyst

Red-

brown/burgundy

solid[1][2]

Triphenylphosphi

ne Oxide
OPPh₃ 278.28 Byproduct White solid

Table 2: Experimental and Physical Data
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Parameter Value Reference

Stoichiometry

Molar Ratio (PPh₃ :

RhCl₃·3H₂O)
> 4:1 (Excess PPh₃) [1][9]

Yield

Reported Experimental Yield 84.8% - 88% [9][10]

Physical Properties

Melting Point 245-250 °C (518-523 K) [2][3]

Solubility

Soluble in benzene, THF,

dichloromethane. Insoluble in

water.

[1][2]

Structural Properties

Molecular Geometry Slightly distorted square planar [1][5]

Electron Count 16-electron complex [1][5]

Table 3: Characterization Data
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Technique Observation Purpose

Infrared (IR) Spectroscopy

Used to identify functional

groups. The IR spectrum of the

activated hydrido complex

shows a characteristic Rh-H

stretch around 2000 cm⁻¹.[9]

Confirms catalyst activation by

H₂.

NMR Spectroscopy (¹H, ³¹P,

¹³C)

Provides detailed structural

information about the ligand

environment around the metal

center.

Confirms the structure and

purity of the complex.[11][12]

Mass Spectrometry
Confirms the molecular weight

of the synthesized complex.

Verifies the identity of the

product.[11]

X-ray Crystallography

Determines the precise solid-

state structure, confirming the

square planar geometry.[1]

Provides definitive structural

proof.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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